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Compound of Interest

Compound Name: Isoamyl alcohol

Cat. No.: B032998 Get Quote

Isoamyl alcohol, also known as 3-methyl-1-butanol, is a flammable liquid commonly used as a

solvent in laboratories.[1] Proper disposal is crucial to ensure the safety of personnel and to

prevent environmental contamination. This guide provides detailed procedures for the safe

handling and disposal of isoamyl alcohol waste.

Immediate Safety and Handling Precautions
Before handling isoamyl alcohol, it is imperative to be familiar with its hazards. It is a

flammable liquid and vapor, and it can cause skin, eye, and respiratory irritation.[2][3] In case of

a spill, immediately remove all sources of ignition and ventilate the area.[4][5] Use personal

protective equipment (PPE), including safety goggles, gloves, and appropriate respiratory

protection.[4][6]

Quantitative Safety Data
The following table summarizes key quantitative data for isoamyl alcohol, which is essential

for its safe handling and disposal.
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Property Value Source(s)

Flash Point 114°F (45.6°C) [7]

OSHA PEL (8-hr TWA) 100 ppm [1]

NIOSH REL (10-hr TWA) 100 ppm [1]

NIOSH STEL (15-min) 125 ppm [1]

ACGIH TLV (8-hr TWA) 100 ppm [1]

ACGIH STEL 125 ppm [1]

PEL: Permissible Exposure Limit, TWA: Time-Weighted Average, REL: Recommended

Exposure Limit, STEL: Short-Term Exposure Limit, TLV: Threshold Limit Value

Step-by-Step Disposal Procedure
The disposal of isoamyl alcohol must comply with local, regional, and national hazardous

waste regulations.[4] It is classified as a hazardous waste due to its flammability.[1][8]

1. Waste Collection and Segregation:

Collect waste isoamyl alcohol in a designated, properly labeled, and sealed container.[9]

The container must be compatible with the chemical.[10]

Do not mix isoamyl alcohol waste with other incompatible waste streams, particularly

oxidizing agents.[1]

Clearly label the waste container with "Hazardous Waste" and the full chemical name,

"Isoamyl Alcohol."[9]

2. Storage:

Store the waste container in a cool, dry, and well-ventilated area, away from sources of

ignition such as heat, sparks, and open flames.[4][5]

Ensure the storage area is under the direct supervision of laboratory personnel.[10]
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Use secondary containment to prevent spills.[9]

3. Disposal:

Never dispose of isoamyl alcohol down the drain or in the regular trash.[3][9]

Arrange for the disposal of the waste through an approved and licensed hazardous waste

disposal company.[2][11]

Provide the waste disposal company with a complete and accurate description of the waste.

4. Spill Management:

In the event of a spill, absorb the liquid with an inert material such as vermiculite, dry sand,

or earth.[3][5]

Collect the absorbed material and place it in a sealed container for disposal as hazardous

waste.[5]

Do not wash spills into the sewer system.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

isoamyl alcohol waste in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b032998?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-8930-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTEyMDZ8YXBwbGljYXRpb24vcGRmfGFEZ3lMMmhqT1M4NU1qTXlPRFF6TVRFeU5EYzRMMU5FUWw4NE9UTXdYMGxGWDBWT0xuQmtaZ3wxMjUxMTA4YzQzOTM1NmI0ZGVhNzM5NWU0ZmI0OGZkZmU4ZWFlY2FjMGU2Njk2ZjRkODdhYjNmZWFhMGZlZDMz
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.geneseo.edu/sites/default/files/users/247/Isoamyl%20alcohol.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-isoAMYL-ALCOHOL-CASNO-123-51-00031-EN.aspx
https://www.carlroth.com/medias/SDB-8930-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTEyMDZ8YXBwbGljYXRpb24vcGRmfGFEZ3lMMmhqT1M4NU1qTXlPRFF6TVRFeU5EYzRMMU5FUWw4NE9UTXdYMGxGWDBWT0xuQmtaZ3wxMjUxMTA4YzQzOTM1NmI0ZGVhNzM5NWU0ZmI0OGZkZmU4ZWFlY2FjMGU2Njk2ZjRkODdhYjNmZWFhMGZlZDMz
https://core-docs.s3.us-east-1.amazonaws.com/documents/asset/uploaded_file/2743/WPCSD/3717772/Isoamyl_Alcohol.pdf
https://core-docs.s3.us-east-1.amazonaws.com/documents/asset/uploaded_file/2743/WPCSD/3717772/Isoamyl_Alcohol.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1039.pdf
https://www.benchchem.com/product/b032998?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Isoamyl Alcohol Waste Generated

Collect in a labeled, compatible, and sealed container

Store in a cool, dry, well-ventilated area away from ignition sources

Spill or Leak?

Contain and absorb with inert material. Collect for disposal.

Yes

Dispose of contents/container to an approved waste disposal plant

No

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: A flowchart for the proper disposal of isoamyl alcohol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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